Cas no 1464-43-3 (SELENIUM CYSTINE)

• Product Name: SELENIUM CYSTINE
• CAS No: 1464-43-3
• MF: C₆H₁₂N₂O₄Se₂
• MW: 334.090479850769
• CID: 163266
• PubChem ID: 15104
• Update Time: 2025-04-19

SELENIUM CYSTINE Chemical and Physical Properties

Names and Identifiers

• SELENIUM CYSTINE
• (R,R)-3,3'-diselenobis-(2-aminopropionic acid)
• 2-amino-3-(2-amino-2-carboxy-ethyl)selanylselanyl-propanoic acid
• 3,3'-diselane-1,2-diylbis(2-aminopropanoic acid) (non-preferred name)
• Selenocystine
• 3,3'-Diselenobisalanine
• 3,3'-Diselenobis(L-alanine)
• 3,3'-(Diseleno)bis(L-alanine)
• 2-amino-3-[(2-amino-2-carboxyethyl)diselanyl]propanoic acid
• Seleno-DL-cystine
• 13900-89-5
• 3,3'-diselane-1,2-diylbis(2-aminopropanoic acid)
• CCRIS 3971
• Selenocystin
• SCHEMBL160608
• DTXSID70862672
• 1464-43-3
• NSC172800
• (2R)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]diselanyl]propanoic acid
• DL-Selenocystine
• HY-113064
• CHEBI:28553
• JULROCUWKLNBSN-UHFFFAOYSA-N
• D,L-Selenocystine
• ALANINE, 3,3'-DISELENODI-, DL-
• UNII-N27T3B3MVN
• Alanine, 3,3'-diselenobis-
• AKOS000278328
• ALANINE, 3,3'-DISELENODI-
• CS-0059475
• 2897-21-4
• Seleno-DL-cystine, powder
• 4-PHENYL-2-(PYRIDIN-3-YL)BUTANENITRILE
• Selenocystine, DL-
• N27T3B3MVN
• 3,3'-Diselenobis[alanine]
• NSC-172800
• NS00122675
• AKOS024370386
• Q27103768
• 3,3'-Diselenodialanine

• Inchi： 1S/C6H12N2O4Se2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
• InChI Key： JULROCUWKLNBSN-UHFFFAOYSA-N
• SMILES： [Se](CC(C(=O)O)N)[Se]CC(C(=O)O)N

Computed Properties

• Exact Mass: 323.92476
• Monoisotopic Mass: 335.91275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Boiling Point: 108.25°C (estimate)
• PSA: 126.64